
Navigating the Safe Handling of Triglycidyl
Isocyanurate-d15: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Triglycidyl Isocyanurate-d15

Cat. No.: B15558142

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety protocols and handling

procedures for Triglycidyl Isocyanurate-d15 (TGIC-d15). Given that TGIC-d15 is the

deuterated analog of Triglycidyl Isocyanurate (TGIC), its safety and handling profile is

considered analogous to the unlabeled compound. TGIC is a tri-functional epoxy compound

primarily used as a cross-linking agent in polyester powder coatings.[1][2] While valuable in

industrial applications, it presents significant health hazards that necessitate stringent safety

measures in a laboratory setting.[3][4][5][6]

Chemical and Physical Properties
Triglycidyl Isocyanurate is a white, granular or crystalline solid with no discernible odor.[2][7]

Understanding its physical and chemical properties is fundamental to its safe handling and

storage.
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Property Value Reference

Molecular Formula C₁₂H₁₅N₃O₆ [1]

Molecular Weight 297.27 g/mol [8]

Melting Point 90-125 °C (Technical Grade) [7]

Boiling Point Not available [7]

Solubility

Soluble in organic solvents like

acetone, methyl ethyl ketone,

and toluene. Limited solubility

in water.

[1]

Vapor Pressure 0.05 x 10⁻⁶ mmHg at 20°C [7]

Flash Point >170 °C [7]

Autoignition Temperature >200 °C [7]

Toxicological Data
TGIC is classified as toxic if swallowed or inhaled and can cause severe skin burns, eye

damage, allergic skin reactions, and genetic defects.[3][4][5][6] It may also cause damage to

organs through prolonged or repeated exposure.[3][4][5]

Toxicity Metric Value Species Route Reference

LD50 (Oral) 100 - 200 mg/kg Rat Oral [4]

LD50 (Oral) 188 mg/kg Rat Oral

LC50 (Inhalation) >650 mg/m³ (4h) Rat Inhalation [4]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict experimental protocols is crucial to minimize exposure and ensure a safe

working environment.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against TGIC-d15 exposure.

Hand Protection: Wear protective gloves.[3]

Eye/Face Protection: Use tight-sealing safety goggles and a face shield.[3]

Skin and Body Protection: Wear protective clothing to prevent skin contact.[3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA-approved respirator.[3]

Handling and Storage
Proper handling and storage practices are essential to prevent accidental exposure and

maintain the integrity of the compound.

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust, fume, gas, mist, vapors, or spray.[3][4]

Use only outdoors or in a well-ventilated area.[3][4]

Wash hands thoroughly after handling.[3][4]

Do not eat, drink, or smoke when using this product.[3][4]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[3]

Store locked up.[3]

Keep in properly labeled containers.[3]

Accidental Release Measures
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In the event of a spill, immediate and appropriate action is required to contain and clean up the

material safely.

Evacuate Personnel: Move all non-essential personnel from the spill area.[6]

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[6]

Clean-up:

For small spills, absorb with an inert material and place in a suitable container for disposal.

[6]

Avoid generating dust.[9] Do not dry sweep.[9]

Use spark-proof tools and explosion-proof equipment.[9]

Vacuum dust with equipment fitted with a HEPA filter.[9]

Decontaminate: Decontaminate surfaces and equipment by scrubbing with alcohol.[6]

Disposal: Dispose of contaminated material according to approved waste disposal

regulations.[3][6]

First-Aid Measures
Immediate medical attention is required in case of exposure.

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4][6]

In Case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15

minutes while removing all contaminated clothing and shoes. Seek immediate medical

attention.[3][4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.[4][6]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[3][4]

Analytical Methods for Exposure Monitoring
Several analytical methods are available to monitor workplace air for the presence of TGIC,

which can be adapted for TGIC-d15.

Analytical
Technique

Sample
Collection

Extraction
Solvent

Detection
Method

Limit of
Quantificati
on (LOQ)

Reference

UPLC-

MS/MS

Accu-cap™

filter

Acetonitrile/a

cetone (95/5)

diluted with

water

Coordination

Ion Spray

Tandem

Mass

Spectrometry

170 ng/filter [10][11][12]

HPLC-DAD
Polypropylen

e filter
Acetonitrile

Diode-Array

Detector
70 ng/m³ [13]

GC-ECD

Glass fiber

filter coated

with

hydrobromic

acid

Dimethylform

amide

Electron

Capture

Detector

Not specified [13]

Visualizing Safe Handling and Hazards
The following diagrams illustrate the logical workflows for safe handling and the potential health

hazards associated with Triglycidyl Isocyanurate-d15.
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Receiving and Storage

Handling and Use

Waste Disposal

Receive TGIC-d15

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated, Locked Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Use in a Chemical Fume Hood

Weigh and Handle with Care

Clean Work Area After Use

Collect Waste in a Labeled, Sealed Container

Dispose According to Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Triglycidyl Isocyanurate-d15.
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Routes of Exposure

Health Hazards

First-Aid Measures

Inhalation

Acute Toxicity (Toxic if Swallowed/Inhaled)

Skin Contact

Severe Skin Burns & Allergic Reaction

Eye Contact

Serious Eye Damage

Ingestion

Move to Fresh Air & Get Medical Attention

Rinse Mouth & Get Immediate Medical Attention (Do NOT Induce Vomiting)

Wash Skin with Soap & Water & Get Medical Attention

Rinse Eyes with Water & Get Medical Attention

Suspected of Causing Genetic Defects

May Cause Damage to Organs (Repeated Exposure)

Click to download full resolution via product page

Caption: Potential health hazards and first-aid measures for TGIC-d15 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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